(Z)-3-(4-acetylphenyl)-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one

• IUPAC Name: 3-[3-(4-acetylphenyl)-4-hydroxy-2-sulfanylidene-1,3-thiazol-5-yl]indol-2-one
• InChI: InChI=1S/C19H12N2O3S2/c1-10(22)11-6-8-12(9-7-11)21-18(24)16(26-19(21)25)15-13-4-2-3-5-14(13)20-17(15)23/h2-9,24H,1H3
• InChI Key: VXGYDWWXSGYBMP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2C(=C(SC2=S)C3=C4C=CC=CC4=NC3=O)O
• Molecular Formula: C19H12N2O3S2
• Molecular Weight: 380.4 g/mol

Description

(Z)-3-(4-acetylphenyl)-5-(2-oxoindolin-3-ylidene)-2-thioxothiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolidinone derivative that has shown promising results in the areas of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Antimicrobial Activity

This compound and its derivatives have been synthesized for antimicrobial activity testing. Basavarajaiah and Mruthyunjayaswamy (2010) explored the synthesis and antimicrobial activity of this compound, revealing its potential against various microbial strains. The synthesis process involved the reaction of semicarbazides and isatin to produce semicarbazide derivatives, which were then screened for antimicrobial properties (Basavarajaiah & Mruthyunjayaswamy, 2010). Another study by Krátký, Vinšová, and Stolaříková (2017) on rhodanine-3-acetic acid derivatives, a closely related compound, highlighted its antimicrobial efficacy against a range of pathogens, including Mycobacterium tuberculosis and methicillin-resistant Staphylococcus aureus, emphasizing the structure-activity relationship for enhanced antimicrobial effects (Krátký, Vinšová, & Stolaříková, 2017).

Anticancer and Antiangiogenic Effects

The compound's derivatives have also been investigated for their anticancer and antiangiogenic properties. Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives, demonstrating their ability to inhibit tumor growth and angiogenesis in mouse models, suggesting potential for anticancer therapy (Chandrappa et al., 2010).

Inhibition of Enzymes and Potential Drug Development

Eldehna et al. (2017) reported on the synthesis of benzenesulfonamide derivatives of this compound, testing their inhibition of carbonic anhydrase isoforms, which are relevant in tumor growth and metastasis. The study found several derivatives effectively inhibited these enzymes, with potential implications for developing anticancer agents (Eldehna et al., 2017).

Complexing Properties for Membrane Processes

Kosterina et al. (2004) explored the synthesis of alkyl acetate derivatives of a similar compound for their complexing properties, potentially useful in membrane processes as sodium cation carriers, indicating its application in chemical separation technologies (Kosterina et al., 2004).